3-Amino-2-phenyl-4(3H)-quinazolinone
Overview
Description
3-Amino-2-phenyl-4(3H)-quinazolinone is an organic compound with a molecular formula of C15H11N3O. This compound has been the subject of extensive research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. The synthesis method of this compound involves several steps, and the compound has been found to exhibit promising biochemical and physiological effects.
Scientific Research Applications
Antibacterial and Antifungal Applications
3-Amino-2-phenyl-4(3H)-quinazolinone and its derivatives demonstrate significant antibacterial and antifungal activities. Studies reveal that these compounds show promising effects against various bacteria such as Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, Escherichia coli, and fungi like Aspergillus niger and Fusarium oxysporum (Debnath & Manjunath, 2011); (Gupta, Kashaw, Jatav, & Mishra, 2008); (Osarumwense, Edema, & Usifoh, 2021).
Anticonvulsant and Antidepressant Properties
Some synthesized derivatives of this compound have been evaluated for their anticonvulsant and antidepressant activities. Certain compounds exhibit promising results in this area, indicating potential applications in the treatment of neurological disorders (Amir, Ali, & Hassan, 2013).
Biofilm Inhibition
Research has shown that novel 4(3H)-quinazolinonyl aminopyrimidine derivatives, obtained from this compound, can inhibit biofilm formation. This is particularly significant against methicillin-resistant Staphylococcus aureus (MRSA) and Gram-negative bacteria like Acinetobacter baumannii, indicating potential applications in addressing antibiotic resistance (Rasapalli, Murphy, Sammeta, et al., 2020).
Dyeing Application in Textiles
Derivatives of this compound have been utilized in the synthesis of acid azo dyes, showing effective dyeing performance on silk, wool, and cotton fibers. These dyes offer a range of colors and demonstrate good fastness properties, suggesting their potential use in the textile industry (Parekh, Lokh, & Wala, 2012).
Antioxidant Properties
Some 2-substituted quinazolin-4(3H)-ones, related to this compound, have been synthesized and evaluated for their antioxidant properties. The presence of certain substituents enhances the antioxidant activity, which can be important in pharmaceutical applications (Mravljak, Slavec, Hrast, & Sova, 2021).
Chemical Sensing Applications
A derivative of this compound has been used as a fluoroionophore for the sensitive detection of Fe3+ ions. This application highlights its potential use in developing optical sensors for metal ion detection (Zhang, Cheng, Zhang, Shen, & Yu, 2007).
Safety and Hazards
properties
IUPAC Name |
3-amino-2-phenylquinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O/c15-17-13(10-6-2-1-3-7-10)16-12-9-5-4-8-11(12)14(17)18/h1-9H,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKBACEIGOHYXAC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90172523 |
Source
|
| Record name | 4(3H)-Quinazolinone, 3-amino-2-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90172523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>35.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24804488 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
1904-60-5 |
Source
|
| Record name | 3-Amino-2-phenyl-4(3H)-quinazolinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1904-60-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4(3H)-Quinazolinone, 3-amino-2-phenyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001904605 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4(3H)-Quinazolinone, 3-amino-2-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90172523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-2-phenyl-4(3H)-quinazolinone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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